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Compound of Interest

5-Hydroxybenzothiazole-2-
Compound Name:
carboxylic acid

Cat. No.: B1406134

Disclaimer: Publicly available scientific literature and technical data for 5-
Hydroxybenzothiazole-2-carboxylic acid (CAS 1261809-89-5) are limited. This guide
synthesizes the available information on this compound and related benzothiazole derivatives
to provide a comprehensive overview for researchers, scientists, and drug development
professionals. Direct experimental data for this specific compound is sparse, and therefore,
some sections will draw parallels from structurally similar molecules.

Core Compound Information

5-Hydroxybenzothiazole-2-carboxylic acid is a heterocyclic organic compound with the
chemical formula CsHsNOsS.[1] It belongs to the benzothiazole class of compounds, which are
known for their diverse pharmacological activities.
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Property Value

CAS Number 1261809-89-5

Molecular Formula CsHsNOsS

Molecular Weight 195.20 g/mol

IUPAC Name 5-hydroxy-1,3-benzothiazole-2-carboxylic acid
Physical State Solid

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 5-Hydroxybenzothiazole-
2-carboxylic acid is not readily available in the reviewed literature, a common method for
synthesizing hydroxy-substituted benzothiazole carboxylic acids is the reaction of an
aminophenol derivative with a suitable reagent to form the thiazole ring. One potential route is
the Benzoquinone-Cysteine Method, which has been documented for the synthesis of the
iIsomeric 6-hydroxybenzothiazole-2-carboxylic acid.[1]

Hypothetical Synthetic Workflow (adapted from related
syntheses):
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Caption: Hypothetical workflow for the synthesis of 5-Hydroxybenzothiazole-2-carboxylic

acid.

A general procedure for the synthesis of related 2-aminobenzo[d]thiazole-6-carboxylic acid
derivatives involves the cyclization of the corresponding aminobenzoate with potassium

thiocyanate and bromine in acetic acid.[2]
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General Experimental Protocol for Cyclization (for related compounds):

Dissolve the starting aminobenzoate and potassium thiocyanate in glacial acetic acid and stir
at room temperature.

e Cool the reaction mixture and add a solution of bromine in acetic acid dropwise.
» Allow the reaction to proceed at room temperature overnight.

o Neutralize the reaction mixture with an aqueous base (e.g., NH3 or NaHCO3) to precipitate
the product.

« Isolate the product by filtration, wash with water, and dry.[2]

Potential Biological Activities and Mechanism of
Action

While no specific biological data for 5-Hydroxybenzothiazole-2-carboxylic acid has been
found, the benzothiazole scaffold is a well-known pharmacophore with a wide range of
biological activities, including anticancer and antimicrobial effects.

Anticancer Activity of Benzothiazole Derivatives

Numerous studies have demonstrated the potent anticancer activity of various benzothiazole
derivatives. These compounds often exert their effects through the induction of apoptosis
(programmed cell death).

Quantitative Data for Related Benzothiazole Derivatives (Anticancer Activity):

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7161044/
https://www.benchchem.com/product/b1406134?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1406134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Compound Class Cell Line ICs0 (M) Reference

Benzothiazole-based MCF-7 (Breast

_ _ o 0.73-0.89 [1]
amino acid derivatives  Cancer)
HepG-2 (Liver
2.54-2.80 [1]
Cancer)
MDA-MB-231 (Breast
5.45-7.28 [1]
Cancer)
Phenylacetamide-
benzothiazole Paraganglioma Cells Low micromolar [3]
derivatives
Pancreatic Cancer _
Low micromolar [3]

Cells

Mechanism of Action: The anticancer activity of benzothiazole derivatives is often mediated
through the mitochondrial intrinsic pathway of apoptosis.[4][5] This pathway is initiated by
various intracellular stresses, leading to the release of cytochrome c from the mitochondria,
which in turn activates a cascade of caspases, ultimately leading to cell death.
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Caption: Mitochondrial intrinsic pathway of apoptosis induced by some benzothiazole
derivatives.

Some benzothiazole derivatives have also been shown to inhibit key signaling molecules
involved in cancer progression, such as VEGFR-2 and EGFR.[1][6]

Antimicrobial Activity of Benzothiazole Derivatives
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Benzothiazole derivatives have also been investigated for their antimicrobial properties against
a range of bacterial and fungal pathogens.

Quantitative Data for Related Benzothiazole Derivatives (Antimicrobial Activity):

Compound Class Microorganism MIC (mg/mL) Reference

Benzothiazolylthiazoli

] o E. coli 0.12 [7]
din-4-one derivatives
S. aureus 0.12 [7]
P. aeruginosa 0.10 [7]

Conclusion and Future Directions

5-Hydroxybenzothiazole-2-carboxylic acid is a compound with potential for biological activity
based on its structural relationship to other pharmacologically active benzothiazoles. However,
there is a clear lack of specific research on this particular molecule. Future research should
focus on:

o Developing and optimizing a synthetic protocol for 5-Hydroxybenzothiazole-2-carboxylic
acid to enable further studies.

» Screening for biological activity, particularly anticancer and antimicrobial effects, to determine
its potential as a therapeutic agent.

« Investigating its mechanism of action if significant biological activity is observed, including its
effects on cell signaling pathways.

This in-depth guide highlights the current knowledge gap regarding CAS number 1261809-89-5
and aims to provide a foundation for future research into this potentially valuable compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8271899/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8271899/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8271899/
https://www.benchchem.com/product/b1406134?utm_src=pdf-body
https://www.benchchem.com/product/b1406134?utm_src=pdf-body
https://www.benchchem.com/product/b1406134?utm_src=pdf-body
https://www.benchchem.com/product/b1406134?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1406134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. Novel benzothiazole-based dual VEGFR-2/EGFR inhibitors targeting breast and liver
cancers: Synthesis, cytotoxic activity, QSAR and molecular docking studies - PubMed
[pubmed.ncbi.nim.nih.gov]

2. Efficient Synthesis of Hydroxy-Substituted 2-Aminobenzol[d]thiazole-6-carboxylic Acid
Derivatives as New Building Blocks in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]

3. Benzothiazole Derivatives Endowed with Antiproliferative Activity in Paraganglioma and
Pancreatic Cancer Cells: Structure—Activity Relationship Studies and Target Prediction
Analysis - PMC [pmc.ncbi.nlm.nih.gov]

4. Frontiers | A novel benzothiazole derivative induces apoptosis via the mitochondrial
intrinsic pathway producing antitumor activity in colorectal cancer [frontiersin.org]

5. A Novel Benzothiazole Derivative YLT322 Induces Apoptosis via the Mitochondrial
Apoptosis Pathway In Vitro with Anti-Tumor Activity in Solid Malignancies - PMC
[pmc.ncbi.nlm.nih.gov]

6. Investigation of Apoptotic and Anticancer Effects of 2-substituted Benzothiazoles in Breast
Cancer Cell Lines: EGFR Modulation and Mechanistic Insights - PubMed
[pubmed.ncbi.nim.nih.gov]

7. Exploration of the Antimicrobial Effects of Benzothiazolylthiazolidin-4-One and In Silico
Mechanistic Investigation - PMC [pmc.ncbi.nim.nih.gov]

To cite this document: BenchChem. [In-depth Technical Guide: 5-Hydroxybenzothiazole-2-
carboxylic Acid (CAS 1261809-89-5)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1406134#cas-number-1261809-89-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1406134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

